Cas no 172650-98-5 (1H-Inden-1-one, 4-bromo-2,3-dihydro-2-propyl-)

• Product Name: 1H-Inden-1-one, 4-bromo-2,3-dihydro-2-propyl-
• CAS No: 172650-98-5
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 1360593
• PubChem ID: 22173168
• Update Time: 2025-04-20

1H-Inden-1-one, 4-bromo-2,3-dihydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 4-bromo-2,3-dihydro-2-propyl-
• 4-bromo-2-propyl-2,3-dihydro-1H-inden-1-one
• 172650-98-5
• SCHEMBL1582584

• Inchi： 1S/C12H13BrO/c1-2-4-8-7-10-9(12(8)14)5-3-6-11(10)13/h3,5-6,8H,2,4,7H2,1H3
• InChI Key： YNUWSDHHHRRICX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C(CCC)CC=21)=O

Computed Properties

• Exact Mass: 252.01499
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07